4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide

• IUPAC Name: 4-hydroxy-2-oxo-N'-(2-phenoxyacetyl)-1H-quinoline-3-carbohydrazide
• InChI: InChI=1S/C18H15N3O5/c22-14(10-26-11-6-2-1-3-7-11)20-21-18(25)15-16(23)12-8-4-5-9-13(12)19-17(15)24/h1-9H,10H2,(H,20,22)(H,21,25)(H2,19,23,24)
• InChI Key: ZLLGZGCPFCVUDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NNC(=O)C2=C(C3=CC=CC=C3NC2=O)O
• Molecular Formula: C18H15N3O5
• Molecular Weight: 353.3 g/mol

Description

4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide, also known as PHQ, is a synthetic compound that belongs to the quinolinecarbohydrazide family. PHQ has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the inflammatory response. 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of arthritis and other inflammatory diseases. 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide also exhibits a wide range of biological activities, making it a useful tool for investigating a variety of biological processes. However, 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide does have some limitations. It can be difficult to solubilize in aqueous solutions, which can limit its use in certain types of experiments. Additionally, the mechanism of action of 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide. One area of interest is the development of more efficient synthesis methods for 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide and related compounds. Another area of interest is the investigation of the mechanism of action of 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide and its potential targets in various biological systems. Additionally, there is interest in exploring the potential applications of 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide in the treatment of various diseases, including cancer and neurodegenerative disorders. Finally, there is interest in exploring the potential of 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide as a tool for investigating various biological processes.

Synthesis Methods

4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide can be synthesized using a variety of methods, including the reaction of 2-oxo-1,2-dihydroquinoline-4-carbohydrazide with phenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out under reflux conditions and yields 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide in good to excellent yields.

Scientific Research Applications

4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. 4-hydroxy-2-oxo-N'-(phenoxyacetyl)-1,2-dihydro-3-quinolinecarbohydrazide has also been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.